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Compound of Interest

Compound Name: Ethyl 2-ethyl-3-oxohexanoate
CAS No.: 5331-82-8
Cat. No.: B14734748
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of ethyl 2-ethyl-3-
oxohexanoate, a beta-keto ester of significant interest in organic synthesis and medicinal
chemistry. This document details its chemical and physical properties, outlines a detailed
experimental protocol for its synthesis via Claisen condensation, and explores its applications
as a versatile intermediate in drug development.

Chemical and Physical Properties

Quantitative data for ethyl 2-ethyl-3-oxohexanoate has been compiled from established
chemical databases.[1] The following tables summarize the key physicochemical properties of
this compound.

Table 1: General and Physical Properties
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Property Value
Molecular Formula C10H1803
Molecular Weight 186.25 g/mol

Not explicitly available; likely a colorless to pale

Appearance o
yellow liquid

CAS Number 5331-82-8

Table 2: Computed Physicochemical Properties[1]

Property Value

XLogP3 2.1

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 7

Exact Mass 186.125594 g/mol
Monoisotopic Mass 186.125594 g/mol
Topological Polar Surface Area 43.4 A2

Heavy Atom Count 13

Formal Charge 0

Complexity 175

Synthesis of Ethyl 2-ethyl-3-oxohexanoate

The primary synthetic route to ethyl 2-ethyl-3-oxohexanoate is the Claisen condensation of
ethyl butanoate.[2][3] This reaction involves the base-catalyzed self-condensation of two ester
molecules to form a [3-keto ester.[2][4][5]
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Experimental Protocol: Claisen Condensation of Ethyl
Butanoate

This protocol is based on the general principles of the Claisen condensation for the synthesis
of B-keto esters.

Materials:

Sodium ethoxide (NaOEt)

e Anhydrous diethyl ether or tetrahydrofuran (THF)
» Ethyl butanoate

¢ Dilute hydrochloric acid (HCI) or acetic acid

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)
e Round-bottom flask

» Reflux condenser

e Dropping funnel

e Magnetic stirrer

e Heating mantle

e Separatory funnel

 Rotary evaporator

Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser, dropping
funnel, and magnetic stirrer, suspend sodium ethoxide (1.0 equivalent) in anhydrous diethyl
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ether or THF under an inert atmosphere (e.g., nitrogen or argon).

Addition of Ester: Add a portion of ethyl butanoate (2.2 equivalents) to the stirred
suspension.

Initiation of Reaction: Gently heat the mixture to initiate the reaction. Once the reaction
begins, remove the heat source.

Controlled Addition: Add the remaining ethyl butanoate dropwise from the dropping funnel at
a rate that maintains a gentle reflux.

Reaction Completion: After the addition is complete, heat the reaction mixture at reflux for 1-
2 hours to ensure the reaction goes to completion.

Work-up:

o Cool the reaction mixture to room temperature.

o Acidify the mixture by slowly adding dilute hydrochloric acid or acetic acid until the solution
is neutral to litmus paper.

o Transfer the mixture to a separatory funnel and add water.

o Separate the organic layer.

o Extract the aqueous layer with two portions of diethyl ether.

[e]

Combine the organic layers.

Purification:

[¢]

Wash the combined organic layers with a saturated sodium chloride solution (brine).

[¢]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

[e]

Filter to remove the drying agent.

o

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
ethyl 2-ethyl-3-oxohexanoate.
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 Final Purification (Optional): The crude product can be further purified by vacuum distillation.

Spectroscopic Data

While specific, experimentally-derived spectra for ethyl 2-ethyl-3-oxohexanoate are not
readily available in the searched literature, data for the closely related compound, ethyl 3-
oxohexanoate, can be used as a reference for characterization.[6][7]

Table 3: Reference Spectroscopic Data for Ethyl 3-oxohexanoate[6]

Spectroscopic Technique Key Features

Strong C=0 stretching frequencies for the
ketone and ester functional groups, typically in
the range of 1715-1750 cm~t. C-H stretching

and bending vibrations.

IR (Infrared) Spectroscopy

Signals corresponding to the ethyl ester group
) (a quartet and a triplet), the a-protons adjacent
1H NMR (Proton Nuclear Magnetic Resonance)
to the carbonyl groups, and the protons of the

hexanoyl chain.

) Resonances for the carbonyl carbons of the
13C NMR (Carbon-13 Nuclear Magnetic

ketone and ester, the carbons of the ethyl group,
Resonance)

and the carbons of the hexanoyl chain.

Molecular ion peak (M+) and characteristic
MS (M Spect ry) fragmentation patterns. For ethyl 3-
ass Spectrometr
P y oxohexanoate, the molecular weight is 158.19

g/mol .

Applications in Drug Development

Beta-keto esters, such as ethyl 2-ethyl-3-oxohexanoate, are highly valuable intermediates in
the synthesis of a wide range of pharmaceutical compounds.[8] Their utility stems from the
presence of multiple reactive sites, which allows for a variety of chemical transformations.

The core applications in drug development include:
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o Synthesis of Heterocyclic Compounds: The dicarbonyl functionality of 3-keto esters makes
them ideal precursors for the synthesis of various heterocyclic rings, such as pyrazoles,
pyrimidines, and pyridines, which are common scaffolds in many drug molecules.[9]

e Carbon-Carbon Bond Formation: The acidic a-proton can be readily removed to form an
enolate, which is a potent nucleophile for a variety of carbon-carbon bond-forming reactions.
This allows for the construction of complex molecular skeletons.

« Introduction of Functional Groups: The ketone and ester moieties can be chemically modified
to introduce other functional groups, further expanding the synthetic possibilities.

While specific examples of drugs synthesized directly from ethyl 2-ethyl-3-oxohexanoate are
not prominent in the literature, its structural motif is representative of intermediates used in the
synthesis of various classes of therapeutic agents.

Visualizations
Synthesis Pathway
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Reagents
s Reactants

1. Sodium Ethoxide (NaOEt) Products

- Enolate formation
2. H>0* (workup) Ethyl Butanoate

Nucleophilic attack
Ethyl Butanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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